rac-(3R,4R)-oxane-3,4-diamine, cis
Description
Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of rac-(3R,4R)-oxane-3,4-diamine, cis can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product. The key steps in the synthesis pathway include the protection of functional groups, the formation of cyclic intermediates, and the deprotection of functional groups to yield the target compound.", "Starting Materials": [ "L-aspartic acid", "ethyl chloroformate", "ethylenediamine", "sodium hydroxide", "hydrochloric acid", "sodium cyanoborohydride", "acetic anhydride", "sodium acetate", "acetic acid", "sodium borohydride", "hydrogen chloride gas" ], "Reaction": [ "Protection of carboxylic acid group of L-aspartic acid with ethyl chloroformate in the presence of sodium hydroxide to yield ethyl N-(tert-butoxycarbonyl)-L-aspartate", "Reduction of ethyl N-(tert-butoxycarbonyl)-L-aspartate with sodium cyanoborohydride to yield L-aspartic acid beta-lactone", "Opening of L-aspartic acid beta-lactone with ethylenediamine in the presence of acetic anhydride and sodium acetate to yield N-(2-aminoethyl)-L-aspartic acid", "Protection of amine group of N-(2-aminoethyl)-L-aspartic acid with acetic anhydride to yield N-(2-acetoxyethyl)-L-aspartic acid", "Reduction of N-(2-acetoxyethyl)-L-aspartic acid with sodium borohydride to yield N-(2-hydroxyethyl)-L-aspartic acid", "Protection of hydroxyl group of N-(2-hydroxyethyl)-L-aspartic acid with ethyl chloroformate in the presence of sodium hydroxide to yield ethyl N-(tert-butoxycarbonyl)-N-(2-hydroxyethyl)-L-aspartate", "Reduction of ethyl N-(tert-butoxycarbonyl)-N-(2-hydroxyethyl)-L-aspartate with hydrogen chloride gas to yield rac-(3R,4R)-oxane-3,4-diamine, cis" ] } | |
CAS RN |
1194975-18-2 |
Molecular Formula |
C5H12N2O |
Molecular Weight |
116.2 |
Purity |
95 |
Origin of Product |
United States |
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